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Compound Name: 17:0-14:1 PC-d5

Cat. No.: B15556610

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the properties, applications, and

methodologies associated with deuterated phosphatidylcholine (PC) standards. These

isotopically labeled lipids are indispensable tools in a wide range of research and development

applications, from fundamental membrane biophysics to clinical lipidomics and drug discovery.

Core Properties of Deuterated Phosphatidylcholine
Standards
Deuterated phosphatidylcholines are synthetic analogs of natural PCs where one or more

hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This isotopic

substitution imparts a greater mass to the molecule without significantly altering its chemical

properties, making it an ideal internal standard for mass spectrometry-based quantification and

a valuable probe in nuclear magnetic resonance (NMR) and neutron scattering studies.

Physicochemical Characteristics
The introduction of deuterium can have subtle effects on the physicochemical properties of

phosphatidylcholines. It is generally assumed that the properties of deuterated lipids are very
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similar to their protiated counterparts; however, some studies have noted minor differences. For

instance, deuteration of the acyl chains can lead to a decrease in the gel-to-liquid crystalline

phase transition temperature and a reduction in the lamellar repeat spacing and bilayer

thickness. Conversely, deuteration of the headgroup may cause an increase in these

parameters[1]. These effects are generally small but should be considered in high-precision

biophysical studies.

Stability and Storage
The long-term stability of deuterated phosphatidylcholine standards is crucial for their use in

quantitative applications. Proper storage and handling are essential to prevent degradation

through hydrolysis or oxidation.

Key Storage Recommendations:

Organic Solutions: Standards dissolved in an organic solvent should be stored in glass vials

with Teflon-lined caps at -20°C ± 4°C under an inert atmosphere (e.g., argon or nitrogen).

Storage below -30°C is generally not recommended unless the standard is in a sealed glass

ampoule[2]. Plastic containers should be avoided as they can leach impurities into the

organic solvent[2].

Powders:

Saturated Lipids: Phosphatidylcholines with saturated fatty acid chains are relatively stable

as powders and should be stored in a glass container at ≤ -16°C[2]. To prevent

condensation, the container should be allowed to warm to room temperature before

opening[2].

Unsaturated Lipids: Phosphatidylcholines with one or more double bonds are hygroscopic

and unstable as powders. They should be promptly dissolved in a suitable organic solvent

and stored as a solution[2].

Aqueous Suspensions: Long-term storage in aqueous solutions is not recommended due to

the risk of hydrolysis[2][3].

Studies have shown that phospholipids in biological samples like amniotic fluid are remarkably

stable for up to 24 hours at room temperature, but for longer storage, freezing or refrigeration is
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essential[4]. For lipid extracts, storage in an airtight glass container at -20°C or lower in an

organic solvent is recommended to prevent degradation[3].

Commercially Available Deuterated Phosphatidylcholine
Standards
A variety of deuterated phosphatidylcholine standards are commercially available, with

deuteration at different positions (headgroup or acyl chains) and with various fatty acid

compositions. The choice of standard will depend on the specific application. Below is a table

summarizing some common deuterated PC standards.
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Common
Name

Abbreviation
Molecular
Weight ( g/mol
)

Isotopic Purity
Deuteration
Position

1,2-dipalmitoyl-

sn-glycero-3-

phosphocholine-

d62

DPPC-d62 796.33 >98% Acyl chains

1,2-dimyristoyl-

sn-glycero-3-

phosphocholine-

d54

DMPC-d54 732.19 >98% Acyl chains

1,2-distearoyl-sn-

glycero-3-

phosphocholine-

d70

DSPC-d70 860.59 >98% Acyl chains

1-palmitoyl-2-

oleoyl-sn-

glycero-3-

phosphocholine-

d31

POPC-d31 792.23 >98% Palmitoyl chain

1,2-dioleoyl-sn-

glycero-3-

phosphocholine-

d9

DOPC-d9 795.27 >98%
Choline

headgroup

Note: Molecular weights and isotopic purities are approximate and may vary slightly between

different commercial suppliers. Researchers should always refer to the certificate of analysis

provided with the standard.

Applications in Research and Development
Deuterated phosphatidylcholine standards are utilized in a variety of analytical techniques to

provide crucial structural and quantitative information.
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Quantitative Lipidomics using Mass Spectrometry
In mass spectrometry-based lipidomics, deuterated lipids are the gold standard for internal

standards. They are chemically identical to their endogenous counterparts and thus exhibit

similar extraction and ionization efficiencies. However, their increased mass allows them to be

distinguished from the endogenous lipids in the mass spectrometer.

By adding a known amount of the deuterated standard to a sample before lipid extraction, any

sample loss during preparation can be corrected for, and variations in ionization efficiency can

be normalized. This stable isotope dilution method allows for accurate and precise

quantification of endogenous phosphatidylcholine species.

Structural Biology with Nuclear Magnetic Resonance
(NMR) Spectroscopy
Deuterated phospholipids are invaluable in NMR studies of membrane structure and dynamics,

as well as for studying membrane-associated proteins.

Solid-State NMR of Membranes: In solid-state NMR, deuterated phospholipids provide a

"silent" background, which simplifies the spectra and allows for the selective observation of

signals from a non-deuterated molecule of interest, such as a membrane protein[5].

Deuterium NMR (²H NMR): By selectively deuterating specific positions on the

phosphatidylcholine molecule, ²H NMR can provide detailed information about the

orientation, ordering, and dynamics of different segments of the lipid within the membrane

bilayer[6]. This technique has been used to study the effects of molecules like cholesterol on

membrane properties[6].

Neutron Scattering
Neutron scattering is a powerful technique for studying the structure of biological membranes.

The significant difference in the neutron scattering length of hydrogen and deuterium allows for

contrast variation studies. By selectively deuterating either the lipids, the solvent, or a protein of

interest, different components of a membrane system can be made "visible" or "invisible" to

neutrons. This allows for the detailed characterization of membrane structure, including bilayer

thickness and the location of membrane-associated molecules.
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Experimental Protocols
This section provides detailed methodologies for key experiments involving deuterated

phosphatidylcholine standards.

Lipid Extraction from Plasma for Mass Spectrometry
using a Deuterated Internal Standard
This protocol is a modification of the Folch method, incorporating a deuterated internal

standard for quantitative analysis.

Materials:

Plasma sample

Deuterated phosphatidylcholine internal standard solution of known concentration

Chloroform

Methanol

0.9% NaCl solution

Glass centrifuge tubes with Teflon-lined caps

Nitrogen gas evaporator

Vortex mixer

Centrifuge

Procedure:

Sample Preparation: To a 1.5 mL glass centrifuge tube, add 100 µL of plasma.

Internal Standard Spiking: Add a known amount (e.g., 10 µL of a 1 mg/mL solution) of the

deuterated phosphatidylcholine internal standard to the plasma sample.
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Protein Precipitation and Lipid Extraction:

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

Phase Separation:

Add 500 µL of 0.9% NaCl solution to induce phase separation.

Vortex the mixture for 30 seconds.

Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the

aqueous and organic layers.

Lipid Collection: Carefully aspirate the lower organic layer containing the lipids using a glass

Pasteur pipette and transfer it to a new clean glass tube. Be careful not to disturb the protein

interface.

Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas at room

temperature.

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis

(e.g., 100 µL of 9:1 (v/v) isopropanol:acetonitrile).

Quantitative NMR (qNMR) for Purity Assessment of a
Deuterated Phosphatidylcholine Standard
This protocol outlines the general steps for determining the purity of a deuterated

phosphatidylcholine standard using qNMR with a certified internal standard.

Materials:

Deuterated phosphatidylcholine standard (the analyte)

Certified internal standard of known purity (e.g., maleic acid)
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Deuterated solvent (e.g., Chloroform-d, CDCl₃)

NMR tubes

High-resolution NMR spectrometer

Procedure:

Sample Preparation:

Accurately weigh approximately 10-20 mg of the deuterated phosphatidylcholine standard

into a clean, dry vial.

Accurately weigh an appropriate amount of the certified internal standard into the same

vial to achieve a molar ratio of approximately 1:1 with the analyte.

Record the exact weights of both the analyte and the internal standard.

Dissolution: Add approximately 0.7 mL of the deuterated solvent to the vial and vortex until

both the analyte and the internal standard are completely dissolved.

Sample Transfer: Transfer the solution to a clean NMR tube.

NMR Data Acquisition:

Acquire a ¹H NMR spectrum.

Ensure a sufficient relaxation delay (D1) is used to allow for complete relaxation of all

protons, which is crucial for accurate integration. A D1 of at least 5 times the longest T1

relaxation time of the protons of interest is recommended.

Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1

for integration errors <1%)[7].

Data Processing:

Apply appropriate phasing and baseline correction to the spectrum.
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Integrate the well-resolved signals of both the analyte and the internal standard.

Purity Calculation: The purity of the analyte can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS /

m_analyte) * Purity_IS

Where:

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

IS = Internal Standard

Signaling Pathways and Experimental Workflows
Visualizing the complex biological and experimental processes involving phosphatidylcholine is

crucial for a deeper understanding. The following diagrams, created using the DOT language,

illustrate key pathways and workflows.

The Kennedy Pathway for Phosphatidylcholine
Biosynthesis
The Kennedy pathway is the primary route for the de novo synthesis of phosphatidylcholine in

eukaryotic cells[8][9][10]. It involves the sequential conversion of choline to

phosphatidylcholine.
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Caption: The Kennedy Pathway for de novo phosphatidylcholine synthesis.

Hydrolysis of Phosphatidylcholine by Phospholipase C
Phosphatidylcholine can be hydrolyzed by phospholipase C (PLC) to generate important

second messengers, diacylglycerol (DAG) and phosphocholine[11][12][13]. This pathway is

involved in various cellular signaling events.
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Caption: Phospholipase C-mediated hydrolysis of phosphatidylcholine.

Experimental Workflow for Quantitative Lipidomics
This diagram outlines the logical steps involved in a typical quantitative lipidomics experiment

using a deuterated internal standard.

Biological Sample
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Caption: A typical workflow for quantitative lipidomics analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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deuterated-phosphatidylcholine-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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